N-(2-chloro-6-methylphenyl)-2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

• IUPAC Name: N-(2-chloro-6-methylphenyl)-2-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C22H19ClFN3O3S/c1-13-3-2-4-16(23)19(13)25-18(28)12-26-17-9-10-31-20(17)21(29)27(22(26)30)11-14-5-7-15(24)8-6-14/h2-10,17,20H,11-12H2,1H3,(H,25,28)
• InChI Key: IEBKJEIKGDUWEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)CN2C3C=CSC3C(=O)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C22H19ClFN3O3S
• Molecular Weight: 459.9 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography can be used to determine the precise spatial arrangement of atoms.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the rate at which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and spectral properties. Techniques like infrared spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry are often used.

Scientific Research Applications

Antitumor Activity

The compound has shown potent antitumor activity in preclinical assays. It has been identified as a dual Src/Abl kinase inhibitor, which makes it a promising candidate for cancer treatment.

Antiproliferative Activity

The compound has excellent antiproliferative activity against hematological and solid tumor cell lines. This suggests that it could be used to inhibit the growth of certain types of cancer cells.

Inhibitor of Src/Abl Kinase

The compound has been identified as a potent Src/Abl kinase inhibitor. Src/Abl kinases are proteins that play a key role in cell growth and division, and their inhibition can help control the growth of cancer cells.

Potential Treatment for Various Diseases

Given its potent antitumor and antiproliferative activities, the compound could potentially be used in the treatment of various diseases, including cancer. Further research is needed to fully understand its therapeutic potential.

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with handling the compound. This can include toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and how the compound could be modified to enhance its properties.